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Cat. No.: B15613170

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PL120131 is a rationally designed peptide inhibitor that targets the Programmed Death-1 (PD-

1) receptor, a critical immune checkpoint. By mimicking the binding region of the PD-1 ligand

(PD-L1), PL120131 effectively blocks the PD-1/PD-L1 interaction.[1] This inhibitory action

prevents the downstream signaling cascade that leads to T-cell anergy and apoptosis, thereby

restoring and enhancing the anti-tumor activity of cytotoxic T lymphocytes (CTLs). These

application notes provide detailed protocols for utilizing PL120131 to study immune checkpoint

blockade in various in vitro models.
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Property Value

Product Name PL120131

Sequence
Ac-Gly-Ala-Asp-Tyr-Lys-Arg-Ile-Thr-Val-Lys-Val-

Asn-NH2

Target Programmed Death-1 (PD-1) Receptor

Mechanism of Action

Competitively inhibits the binding of PD-L1 to

PD-1, blocking the PD-1 mediated apoptotic

signaling pathway.

Data Presentation
The following tables summarize representative data from key experiments designed to

characterize the bioactivity of PL120131. This data is based on published findings and is

intended to be illustrative of expected experimental outcomes.

Table 1: In Vitro Efficacy of PL120131 in a PD-1/PD-L1 Blockade Reporter Assay

This assay measures the ability of PL120131 to block the PD-1/PD-L1 interaction, leading to

the activation of a luciferase reporter gene under the control of the NFAT response element in

Jurkat T-cells.

Treatment Concentration
Normalized
Luminescence
(RLU)

ED50

Vehicle Control - 1.0 -

PL120131 0.01 µM 1.8 0.296 µM[2]

0.1 µM 3.5

1 µM 6.2

10 µM 8.9

Anti-PD-1 Antibody 1 µg/mL 7.5 0.874 µg/mL[2]
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Table 2: Rescue of Jurkat T-cells from PD-L1-induced Apoptosis by PL120131

This experiment quantifies the ability of PL120131 to protect Jurkat T-cells from apoptosis

induced by soluble PD-L1. Cell viability is assessed by Annexin V and Propidium Iodide

staining followed by flow cytometry.

Treatment Concentration
Percentage of Viable Cells
(Annexin V-/PI-)

Untreated - 95%

Soluble PD-L1 (10 µg/mL) - 60%

PL120131 + Soluble PD-L1 0.1 µM 72%

1 µM 85%

10 µM 92%

Anti-PD-1 Antibody (10 µg/mL)

+ Soluble PD-L1
- 90%

Table 3: Enhancement of Cytotoxic T Lymphocyte (CTL) Activity by PL120131 in a Co-culture

Model

This assay measures the cytotoxic potential of primary CD8+ T-cells against PD-L1 expressing

tumor cells (e.g., 4T1 murine breast cancer cells) in the presence of PL120131. CTL activation

is quantified by intracellular staining for Granzyme B.
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Treatment (in 1:1 T-
cell:Tumor cell co-culture)

Concentration
Percentage of CD8+
Granzyme B+ Cells

T-cells alone - 5%

T-cells + 4T1 cells - 12%

T-cells + 4T1 cells + PL120131 1 µM 25%

10 µM 45%[2]

100 µM 60%

T-cells + 4T1 cells + Anti-PD-1

Antibody (10 µg/mL)
- 55%

Experimental Protocols
Protocol 1: Biolayer Interferometry (BLI) for Measuring
PL120131 Binding to PD-1
This protocol describes the use of BLI to confirm the binding of PL120131 to recombinant PD-1

and to determine its ability to compete with PD-L1 for PD-1 binding.

Materials:

BLI instrument (e.g., Octet RED96e)

Streptavidin (SA) biosensors

Recombinant human PD-1 protein (biotinylated)

Recombinant human PD-L1 protein

PL120131 peptide

Kinetics buffer (e.g., PBS with 0.1% BSA and 0.02% Tween-20)

96-well black microplate
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Procedure:

Hydration: Hydrate the SA biosensors in kinetics buffer for at least 10 minutes.

Immobilization: Load the biotinylated PD-1 protein onto the SA biosensors to a response

level of approximately 1-2 nm.

Baseline: Establish a stable baseline by dipping the biosensors into wells containing kinetics

buffer for 60 seconds.

Association:

Direct Binding: To determine the binding affinity of PL120131 to PD-1, dip the PD-1 loaded

biosensors into wells containing a serial dilution of PL120131 (e.g., 100 µM to 0.1 µM) and

record the association for 120-300 seconds.

Competition Assay: To assess the inhibition of the PD-1/PD-L1 interaction, pre-incubate

the PD-1 loaded biosensors with varying concentrations of PL120131 for 10-15 minutes.

Then, dip the biosensors into wells containing a fixed concentration of PD-L1 (e.g., 10

µg/mL) and record the association.

Dissociation: Transfer the biosensors to wells containing kinetics buffer and record the

dissociation for 300-600 seconds.

Data Analysis: Analyze the binding curves using the instrument's software to determine the

association (ka), dissociation (kd), and equilibrium dissociation constant (Kd) for the direct

binding assay. For the competition assay, compare the binding response of PD-L1 in the

presence and absence of PL120131.

Protocol 2: Jurkat T-cell Apoptosis Rescue Assay
This protocol details the procedure for assessing the ability of PL120131 to rescue Jurkat T-

cells from apoptosis induced by soluble PD-L1.

Materials:

Jurkat T-cells
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Recombinant human soluble PD-L1

PL120131 peptide

Anti-PD-1 blocking antibody (positive control)

RPMI-1640 medium supplemented with 10% FBS

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

Flow cytometer

Procedure:

Cell Culture: Culture Jurkat T-cells in RPMI-1640 medium supplemented with 10% FBS at

37°C in a 5% CO2 incubator.

Treatment: Seed Jurkat cells at a density of 1 x 10^6 cells/mL in a 24-well plate.

Add soluble PD-L1 to the desired final concentration (e.g., 10 µg/mL) to induce apoptosis.

Concurrently, treat the cells with a serial dilution of PL120131 (e.g., 0.1 µM to 100 µM) or

a positive control anti-PD-1 antibody.

Include untreated and PD-L1 only treated cells as controls.

Incubation: Incubate the cells for 24-48 hours at 37°C in a 5% CO2 incubator.

Staining:

Harvest the cells and wash with cold PBS.

Resuspend the cells in 1X binding buffer provided with the apoptosis detection kit.

Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's

instructions.

Incubate in the dark for 15 minutes at room temperature.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b15613170/docs?utm_src=pdf-body#application-notes-and-protocols-for-pl120131-in-immune-checkpoint-blockade-studies
https://www.benchchem.com/product/b15613170/docs?utm_src=pdf-body#application-notes-and-protocols-for-pl120131-in-immune-checkpoint-blockade-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flow Cytometry: Analyze the stained cells using a flow cytometer. Differentiate between

viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+),

and necrotic (Annexin V-/PI+) cells.

Data Analysis: Quantify the percentage of viable cells in each treatment group.

Protocol 3: Cytotoxic T Lymphocyte (CTL) Activity
Assay in a 2D Co-culture Model
This protocol outlines a method to evaluate the effect of PL120131 on the cytotoxic function of

primary CD8+ T-cells when co-cultured with PD-L1 expressing tumor cells.

Materials:

Primary human or mouse CD8+ T-cells

PD-L1 expressing tumor cell line (e.g., 4T1, MC38)

PL120131 peptide

Anti-PD-1 blocking antibody (positive control)

T-cell culture medium (e.g., RPMI-1640 with 10% FBS, IL-2)

Brefeldin A

Anti-CD3 and Anti-CD28 antibodies (for T-cell activation)

Fixation/Permeabilization buffer

Fluorochrome-conjugated antibodies against CD8 and Granzyme B

Flow cytometer

Procedure:

T-cell Isolation and Activation: Isolate primary CD8+ T-cells from peripheral blood

mononuclear cells (PBMCs) or splenocytes using magnetic-activated cell sorting (MACS).
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Activate the T-cells for 48-72 hours with plate-bound anti-CD3 and soluble anti-CD28

antibodies in the presence of IL-2.

Co-culture Setup:

Seed the PD-L1 expressing tumor cells in a 96-well plate and allow them to adhere

overnight.

Add the activated CD8+ T-cells to the tumor cells at a desired effector-to-target (E:T) ratio

(e.g., 1:1, 5:1).

Add a serial dilution of PL120131 (e.g., 1 µM to 100 µM) or a positive control anti-PD-1

antibody to the co-culture.

Incubation: Co-culture the cells for 24-48 hours. For the last 4-6 hours of incubation, add

Brefeldin A to inhibit protein transport and allow for intracellular cytokine accumulation.

Intracellular Staining:

Harvest the cells and stain for the surface marker CD8.

Fix and permeabilize the cells using a fixation/permeabilization buffer.

Stain for intracellular Granzyme B.

Flow Cytometry: Analyze the cells using a flow cytometer, gating on the CD8+ T-cell

population.

Data Analysis: Determine the percentage of CD8+ T-cells that are positive for Granzyme B in

each treatment condition.
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Caption: PD-1 signaling pathway and the inhibitory action of PL120131.
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Caption: Experimental workflow for the characterization of PL120131.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for PL120131 in
Immune Checkpoint Blockade Studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613170/docs#application-notes-and-protocols-for-
pl120131-in-immune-checkpoint-blockade-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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